4-(4-Chloro-3-methylbenzoyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(4-chloro-3-methylbenzoyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C13H13ClN2O2/c1-9-6-10(2-3-12(9)14)13(17)16-4-5-18-8-11(16)7-15/h2-3,6,11H,4-5,8H2,1H3
• InChI Key: FTLDPVPHLGVCRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCOCC2C#N)Cl
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

Synthesis Analysis

Morpholine derivatives, such as “4-(4-Chloro-3-methylbenzoyl)morpholine-3-carbonitrile”, can be synthesized from 1,2-amino alcohols and related compounds. A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides.

Molecular Structure Analysis

The molecular structure of “4-(4-Chloro-3-methylbenzoyl)morpholine-3-carbonitrile” consists of a morpholine ring attached to a benzoyl group with a chlorine atom and a methyl group.

Safety and Hazards

The safety data sheet for morpholine derivatives indicates that they are hazardous. They are flammable liquids and can cause severe skin burns and eye damage. They may also cause respiratory irritation and are suspected of damaging fertility and the unborn child.